Cas no 889945-01-1 (1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one)

1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one is a pyrimidine derivative characterized by its aminoethyl functional group and dimethyl substitution on the pyrimidine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the aminoethyl moiety enhances its reactivity, enabling further functionalization, while the dimethylpyrimidinone core contributes to stability and selective binding properties. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive amine group.
1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one structure
889945-01-1 structure
Product Name:1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one
CAS No:889945-01-1
MF:C8H13N3O
MW:167.208321332932
CID:877924
PubChem ID:1511764
Update Time:2025-06-09

1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one
    • 1-(2-aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one(SALTDATA: 2.21HCl 0.18N2H4CO)
    • 1-(2-aminoethyl)-4,6-dimethylpyrimidin-2-one
    • 005764
    • CBI-BB ZERO
    • VS-0283
    • 4-(1-Trityl-1H-imidazol-4-yl)butyricacid
    • 889945-01-1
    • 1-(2-aminoethyl)-4,6-dimethylpyrimidin-2(1h)-one, AldrichCPR
    • SB56052
    • DTXSID50363677
    • 1-(2-aminoethyl)-4,6-dimethyl-1,2-dihydropyrimidin-2-one
    • AKOS000144174
    • CBI-BB ZERO/005764
    • CS-0319206
    • MDL： MFCD06013740
    • Inchi： 1S/C8H13N3O/c1-6-5-7(2)11(4-3-9)8(12)10-6/h5H,3-4,9H2,1-2H3
    • InChI Key： IDKKEJGBRLXUHN-UHFFFAOYSA-N
    • SMILES： O=C1N=C(C)C=C(C)N1CCN

Computed Properties

  • Exact Mass: 167.10600
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 60.91000
  • LogP: 0.51910

1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one Security Information

  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Aminoethyl)-4,6-dimethylpyrimidin-2(1H)-one Pricemore >>

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